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Compound of Interest

Compound Name: LY2811376

Cat. No.: B608720

Essential Safety and Handling Guide for
LY2811376

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of LY2811376, a
non-peptidic inhibitor of the B-secretase enzyme (BACE1). Adherence to these procedures is
vital to ensure a safe laboratory environment and the integrity of your research.

Key Safety and Physical Data

A summary of the essential physical and chemical properties of LY2811376 is provided below.
This information is critical for safe handling, storage, and emergency response planning.
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Property Value

(4S)-4-[2,4-difluoro-5-(5-pyrimidinyl)phenyl]-5,6-
dihydro-4-methyl-4H-1,3-thiazin-2-amine

Chemical Name

CAS Number 1194044-20-6[1]
Molecular Formula Ci1sH14F2N4S[1]
Molecular Weight 320.4 g/mol [1]
Appearance White to off-white solid

N Soluble in DMSO (30 mg/mL), DMF (30 mg/mL),
Solubility

and Ethanol (25 mg/mL).[2][3]

Storage Store at -20°C for long-term stability.[2]

Operational Plan: From Recelipt to Disposal

A systematic approach to handling LY2811376 is essential to minimize exposure and prevent
contamination. The following workflow outlines the key procedural steps.

Safe Handling Workflow for LY2811376

Receiving & Storage Handiing & Use ‘ Waste & Disposal
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A high-level overview of the safe handling workflow for LY2811376.

Personal Protective Equipment (PPE)
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To minimize exposure, the following personal protective equipment must be worn at all times
when handling LY2811376.

o Eye Protection: Chemical safety goggles are required to protect against splashes.[4] A face
shield should be worn in addition to goggles when there is a significant risk of splashing.[5]

» Hand Protection: Chemically resistant gloves, such as nitrile gloves, are mandatory.[4]
Gloves should be inspected before use and changed immediately if contaminated. For
prolonged handling, consider double-gloving.

» Body Protection: A laboratory coat must be worn to protect street clothing and skin.[4]
Ensure the lab coat is fully buttoned.

» Respiratory Protection: If handling the powder outside of a certified chemical fume hood or
other ventilated enclosure, a NIOSH-approved respirator is necessary to prevent inhalation
of airborne particles.

Procedural Guidance

Handling and Storage

e Engineering Controls: All work with solid LY2811376, including weighing and preparing
solutions, should be conducted in a certified chemical fume hood or a ventilated balance
enclosure to minimize inhalation exposure.

e Preventing Contact: Avoid direct contact with the skin, eyes, and clothing. Should contact
occur, immediately follow the first aid measures outlined below.

o Storage: Store LY2811376 in a tightly sealed, clearly labeled container in a freezer at -20°C.
[2]

Spill Response

In the event of a spill, remain calm and follow these procedures:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if the spill is large or in a poorly ventilated space.
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e Don PPE: Before attempting to clean the spill, don the appropriate PPE as described above.

o Containment: For a solid spill, carefully cover the area with damp paper towels to avoid
raising dust. For a liquid spill, contain it with an absorbent material, such as vermiculite or a
chemical spill pillow, working from the outside in.[6]

e Cleanup:

o Solid Spills: Gently sweep the dampened material into a designated hazardous waste
container.

o Liquid Spills: Use absorbent pads to soak up the spill. Place all contaminated materials
into a sealed, labeled hazardous waste container.

» Decontamination: Clean the spill area thoroughly with soap and water, followed by a rinse
with water. All cleaning materials must be disposed of as hazardous waste.[7]

Disposal Plan

All waste containing LY2811376 must be treated as hazardous waste and disposed of
according to institutional and local regulations.

o Waste Segregation: Segregate all LY2811376 waste, including unused compound,
contaminated consumables (e.g., pipette tips, gloves, paper towels), and cleaning materials,
from other laboratory waste streams.

o Containerization: Place all solid and liquid waste into clearly labeled, sealed, and chemically
compatible hazardous waste containers.[8]

o Labeling: Ensure all waste containers are accurately labeled with the words "Hazardous
Waste," the full chemical name "LY2811376," and the approximate concentration and
quantity.

» Collection: Arrange for the collection of hazardous waste through your institution's
Environmental Health and Safety (EHS) department. Do not dispose of LY2811376 down the
drain or in the regular trash.[9]
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By adhering to these safety protocols, researchers can handle LY2811376 responsibly,
ensuring personal safety and the integrity of their scientific work. Always consult your
institution's specific safety guidelines and the full Safety Data Sheet (SDS) for LY2811376
before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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